Cas no 39968-37-1 (2,4(1H,3H)-Pyrimidinedione,5-bromo-3,6-dimethyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-bromo-3,6-dimethyl-
• CAS No: 39968-37-1
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• CID: 298634
• PubChem ID: 22832074
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-bromo-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-bromo-3,6-dimethyl-
• 5-bromo-3,6-dimethyl-1H-pyrimidine-2,4-dione
• 5-Bromo-3,6-dimethyluracil
• 5-Brom-3,6-dimethyl-1H-pyrimidin-2,4-dion
• 5-bromodimethyluracil
• FT-0737612
• 39968-37-1
• SCHEMBL20485672
• 5-Bromo-3,6-dimethylpyrimidine-2,4(1H,3H)-dione
• DTXSID30628579

• Inchi： 1S/C6H7BrN2O2/c1-3-4(7)5(10)9(2)6(11)8-3/h1-2H3,(H,8,11)
• InChI Key： AKPATAVUEYOGRE-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C(NC=1C)=O)=O

Computed Properties

• Exact Mass: 217.96900
• Monoisotopic Mass: 217.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 49.4A^2

Experimental Properties

• Density: 1.682
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.565
• PSA: 54.86000
• LogP: 0.14450